2-chloro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 2-chloro-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C16H14ClN3O2S/c1-8-13(19-14(21)11-6-4-5-7-12(11)17)15(22)20-9(2)10(3)23-16(20)18-8/h4-7H,1-3H3,(H,19,21)
• InChI Key: XRKXTXDFDZCEDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=C(SC2=N1)C)C)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H14ClN3O2S
• Molecular Weight: 347.8 g/mol

Description

2-chloro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is synthesized using a complex chemical process that involves multiple steps and reagents.

Scientific Research Applications

Synthesis of Novel Compounds

Research in the area of medicinal chemistry has led to the synthesis of various novel compounds derived from thiazolo[3,2-a]pyrimidin-6-yl)benzamide frameworks. These efforts aim to discover new therapeutic agents with potential anti-inflammatory, analgesic, antibacterial, and antifungal properties. For instance, Abu-Hashem et al. (2020) focused on synthesizing novel heterocyclic compounds, including thiazolopyrimidines, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, Maddila et al. (2016) synthesized benzothiazole pyrimidine derivatives showing promising antibacterial and antifungal activities (Maddila et al., 2016).

Anti-Inflammatory and Analgesic Activities

Several studies have synthesized thiazolopyrimidine derivatives to evaluate their anti-inflammatory and analgesic properties. For example, Tozkoparan et al. (1999) reported on the moderate anti-inflammatory activity of certain thiazolopyrimidine carboxylic acid methyl esters compared to indomethacin (Tozkoparan et al., 1999). Selvam et al. (2012) synthesized a series of thiazolopyrimidine derivatives, showing significant antinociceptive and anti-inflammatory activities, highlighting their potential as therapeutic agents (Selvam et al., 2012).

Antimicrobial Activities

The antimicrobial potential of thiazolopyrimidine derivatives has been a focal point of research. El-Gazzar et al. (2008) synthesized novel fluorinated thiazolo[3,2-a]pyridines and thiazolo[2′,3′:1,6]pyrido[2,3-d]pyrimidines with reported antimicrobial activities, demonstrating the utility of these compounds in combating microbial infections (El-Gazzar et al., 2008).

Anticancer Activities

The exploration of thiazolopyrimidine derivatives extends into anticancer research, with several compounds synthesized and evaluated for their potential to inhibit cancer cell growth. Nagaraju et al. (2020) designed and synthesized benzo[4,5]thiazolo[3,2-a]pyrano[2,3-d]pyrimidin-5-one derivatives, which were evaluated for antiproliferative activity against various cancer cell lines, revealing some compounds with higher activity than reference drugs (Nagaraju et al., 2020).